Cas no 2034282-04-5 (N-(oxan-3-yl)-6-(trifluoromethyl)pyridine-3-carboxamide)

N-(oxan-3-yl)-6-(trifluoromethyl)pyridine-3-carboxamide is a synthetic organic compound featuring a pyridine core substituted with a trifluoromethyl group at the 6-position and an amide linkage to an oxan-3-yl moiety. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the oxane ring contributes to conformational flexibility. This structure suggests potential utility in medicinal chemistry as a pharmacophore or intermediate, particularly in the development of bioactive molecules targeting CNS or enzyme modulation. Its well-defined heterocyclic framework allows for further functionalization, making it a versatile building block for drug discovery and agrochemical applications. The compound’s purity and stability under standard conditions ensure reliable performance in synthetic workflows.
N-(oxan-3-yl)-6-(trifluoromethyl)pyridine-3-carboxamide structure
2034282-04-5 structure
Product name:N-(oxan-3-yl)-6-(trifluoromethyl)pyridine-3-carboxamide
CAS No:2034282-04-5
MF:C12H13F3N2O2
MW:274.239033460617
CID:5969817
PubChem ID:92130763

N-(oxan-3-yl)-6-(trifluoromethyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(oxan-3-yl)-6-(trifluoromethyl)pyridine-3-carboxamide
    • F6540-4349
    • N-(tetrahydro-2H-pyran-3-yl)-6-(trifluoromethyl)nicotinamide
    • AKOS026703097
    • 2034282-04-5
    • Inchi: 1S/C12H13F3N2O2/c13-12(14,15)10-4-3-8(6-16-10)11(18)17-9-2-1-5-19-7-9/h3-4,6,9H,1-2,5,7H2,(H,17,18)
    • InChI Key: AAKHAYPZOPRBHZ-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=C(C=N1)C(NC1COCCC1)=O)(F)F

Computed Properties

  • Exact Mass: 274.09291215g/mol
  • Monoisotopic Mass: 274.09291215g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.2Ų
  • XLogP3: 1.5

N-(oxan-3-yl)-6-(trifluoromethyl)pyridine-3-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6540-4349-10mg
N-(oxan-3-yl)-6-(trifluoromethyl)pyridine-3-carboxamide
2034282-04-5
10mg
$118.5 2023-09-08
Life Chemicals
F6540-4349-5mg
N-(oxan-3-yl)-6-(trifluoromethyl)pyridine-3-carboxamide
2034282-04-5
5mg
$103.5 2023-09-08
Life Chemicals
F6540-4349-20μmol
N-(oxan-3-yl)-6-(trifluoromethyl)pyridine-3-carboxamide
2034282-04-5
20μmol
$118.5 2023-09-08
Life Chemicals
F6540-4349-15mg
N-(oxan-3-yl)-6-(trifluoromethyl)pyridine-3-carboxamide
2034282-04-5
15mg
$133.5 2023-09-08
Life Chemicals
F6540-4349-20mg
N-(oxan-3-yl)-6-(trifluoromethyl)pyridine-3-carboxamide
2034282-04-5
20mg
$148.5 2023-09-08
Life Chemicals
F6540-4349-100mg
N-(oxan-3-yl)-6-(trifluoromethyl)pyridine-3-carboxamide
2034282-04-5 90%+
100mg
$372.0 2023-05-17
Life Chemicals
F6540-4349-1mg
N-(oxan-3-yl)-6-(trifluoromethyl)pyridine-3-carboxamide
2034282-04-5
1mg
$81.0 2023-09-08
Life Chemicals
F6540-4349-2mg
N-(oxan-3-yl)-6-(trifluoromethyl)pyridine-3-carboxamide
2034282-04-5
2mg
$88.5 2023-09-08
Life Chemicals
F6540-4349-4mg
N-(oxan-3-yl)-6-(trifluoromethyl)pyridine-3-carboxamide
2034282-04-5
4mg
$99.0 2023-09-08
Life Chemicals
F6540-4349-10μmol
N-(oxan-3-yl)-6-(trifluoromethyl)pyridine-3-carboxamide
2034282-04-5
10μmol
$103.5 2023-09-08

N-(oxan-3-yl)-6-(trifluoromethyl)pyridine-3-carboxamide Related Literature

Additional information on N-(oxan-3-yl)-6-(trifluoromethyl)pyridine-3-carboxamide

Comprehensive Overview of N-(oxan-3-yl)-6-(trifluoromethyl)pyridine-3-carboxamide (CAS No. 2034282-04-5)

N-(oxan-3-yl)-6-(trifluoromethyl)pyridine-3-carboxamide (CAS No. 2034282-04-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The molecule combines a pyridine core with a trifluoromethyl group and an oxan-3-yl amide moiety, making it a versatile intermediate for drug discovery and material science. Its CAS number 2034282-04-5 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and commercial databases.

In recent years, the demand for trifluoromethylated compounds like N-(oxan-3-yl)-6-(trifluoromethyl)pyridine-3-carboxamide has surged, driven by their enhanced metabolic stability and bioavailability in medicinal chemistry. The trifluoromethyl group is a hallmark of modern drug design, often improving binding affinity and resistance to enzymatic degradation. This compound’s pyridine-3-carboxamide scaffold further aligns with trends in kinase inhibitor development, a hot topic in oncology and inflammation research. Researchers frequently search for "pyridine derivatives in drug discovery" or "trifluoromethyl amides applications," reflecting its relevance in cutting-edge science.

The synthesis of CAS 2034282-04-5 typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling or nucleophilic substitution to introduce the oxan-3-yl group. Such methodologies are widely discussed in forums focusing on "green chemistry approaches" and "sustainable synthesis of heterocycles," addressing environmental concerns in chemical production. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a prerequisite for preclinical studies. These techniques are frequently queried in searches like "HPLC analysis of pyridine carboxamides," underscoring the compound’s technical appeal.

Beyond pharmaceuticals, N-(oxan-3-yl)-6-(trifluoromethyl)pyridine-3-carboxamide has potential in agrochemicals, where its trifluoromethyl moiety could enhance pesticide efficacy. This aligns with global interest in "next-generation crop protection agents" and "low-toxicity agrochemicals." Its stability under physiological conditions also makes it a candidate for pro-drug formulations, a trending topic in "targeted drug delivery systems."

Regulatory and safety profiles of CAS 2034282-04-5 are rigorously evaluated to meet international standards like REACH and ICH guidelines. While not classified as hazardous, proper handling protocols are emphasized in "safe handling of fluorinated compounds" searches. The compound’s commercial availability through specialty chemical suppliers caters to the growing demand for "high-purity research chemicals."

In summary, N-(oxan-3-yl)-6-(trifluoromethyl)pyridine-3-carboxamide (CAS No. 2034282-04-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span life sciences and materials engineering, resonating with search trends like "fluorinated heterocycles in medicine" and "advanced organic intermediates." As research progresses, this compound is poised to play a pivotal role in addressing unmet needs across industries.

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